Cas no 898421-21-1 (N-(4-fluorophenyl)-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide)

• Product Name: N-(4-fluorophenyl)-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
• CAS No: 898421-21-1
• MF: C₁₂H₁₀FN₃O₂S
• MW: 279.290104389191
• CID: 5482282
• Update Time: 2025-10-31

N-(4-fluorophenyl)-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-[(2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide
• N-(4-fluorophenyl)-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

• Inchi： 1S/C12H10FN3O2S/c13-8-1-3-9(4-2-8)15-10(17)7-19-11-5-6-14-12(18)16-11/h1-6H,7H2,(H,15,17)(H,14,16,18)
• InChI Key： AUVPPMJFKXFYBN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1NC(=O)N=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-fluorophenyl)-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

Research Brief on N-(4-fluorophenyl)-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS: 898421-21-1)

N-(4-fluorophenyl)-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS: 898421-21-1) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidinone scaffold and fluorophenyl moiety, has demonstrated promising biological activities, particularly in the modulation of key enzymatic pathways involved in inflammation and oncology. Recent studies have explored its potential as a targeted therapeutic agent, with a focus on its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The synthesis and characterization of N-(4-fluorophenyl)-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide have been detailed in several recent publications. The compound is synthesized via a multi-step organic synthesis route, starting from 4-mercapto-2-pyrimidinone and 2-chloro-N-(4-fluorophenyl)acetamide. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed its structural integrity. The compound's stability under physiological conditions has also been investigated, revealing favorable properties for further drug development.

In vitro studies have highlighted the compound's potent inhibitory effects on specific kinases and proteases, which are implicated in inflammatory and neoplastic diseases. For instance, N-(4-fluorophenyl)-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide has shown nanomolar-range IC50 values against certain kinase targets, suggesting high binding affinity and selectivity. Molecular docking simulations have further elucidated its interaction with the ATP-binding sites of these enzymes, providing a structural basis for its inhibitory activity.

Preclinical evaluations in animal models have yielded encouraging results. In murine models of rheumatoid arthritis, the compound significantly reduced joint inflammation and cartilage degradation, with minimal off-target effects. Similarly, in xenograft models of certain cancers, it exhibited tumor growth inhibition and enhanced survival rates. These findings underscore its potential as a dual-purpose therapeutic agent, though further optimization of its pharmacokinetic profile is warranted to improve bioavailability and reduce metabolic clearance.

Despite these promising results, challenges remain in the development of N-(4-fluorophenyl)-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide. Issues such as solubility, metabolic stability, and potential drug-drug interactions need to be addressed in subsequent studies. Current research efforts are focused on structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative initiatives between academic and industrial researchers are expected to accelerate its transition into clinical trials.

In conclusion, N-(4-fluorophenyl)-2-(2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide represents a promising candidate for the treatment of inflammatory and oncological disorders. Its unique chemical structure and robust preclinical data position it as a valuable lead compound for further investigation. Future studies should prioritize comprehensive toxicological assessments and formulation development to pave the way for human trials. This compound exemplifies the innovative strides being made in the intersection of chemical biology and drug discovery.